Cas no 111074-43-2 (1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-fluorophenyl)-)

2-Amino-4-(4-fluorophenyl)-1H-pyrrole-3-carbonitrile is a fluorinated pyrrole derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the electron-withdrawing fluorophenyl group and the reactive amino and cyano substituents, make it a versatile intermediate for heterocyclic synthesis. The compound’s well-defined reactivity allows for selective functionalization, enabling the development of novel bioactive molecules. Its high purity and stability under standard conditions ensure reliable performance in coupling reactions and cyclization processes. Researchers value this compound for its potential in designing kinase inhibitors and antimicrobial agents due to its balanced lipophilicity and hydrogen-bonding capacity. Suitable for controlled-scale applications, it meets rigorous analytical standards for synthetic chemistry.

1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-fluorophenyl)- structure

111074-43-2 structure

Product Name:1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-fluorophenyl)-

CAS No:111074-43-2

MF:C₁₁H₈FN₃

MW:201.199725151062

MDL:MFCD18433605

CID:3608779

PubChem ID:13802939

Update Time:2025-06-11

1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-fluorophenyl)-
- 2-amino-4-(4-fluorophenyl)-1H-pyrrole-3-carbonitrile
- 111074-43-2
- 2-amino-4-(4-fluorphenyl)-1H-pyrrol-3-kohlenitrile
- MDL： MFCD18433605
- Inchi： 1S/C11H8FN3/c12-8-3-1-7(2-4-8)10-6-15-11(14)9(10)5-13/h1-4,6,15H,14H2
- InChI Key： PWWSHHHOQXFBMH-UHFFFAOYSA-N
- SMILES： N1C=C(C2=CC=C(F)C=C2)C(C#N)=C1N

Computed Properties

Exact Mass: 201.07022543Da
Monoisotopic Mass: 201.07022543Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 65.6Å²

1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-fluorophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D556613-1g	2-amino-4-(4-fluorophenyl)-1H-pyrrole-3-carbonitrile	111074-43-2	96%	1g	$1095	2024-05-25
eNovation Chemicals LLC	D556613-1g	2-amino-4-(4-fluorophenyl)-1H-pyrrole-3-carbonitrile	111074-43-2	96%	1g	$1095	2025-02-22
eNovation Chemicals LLC	D556613-1g	2-amino-4-(4-fluorophenyl)-1H-pyrrole-3-carbonitrile	111074-43-2	96%	1g	$1095	2025-02-28

1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-fluorophenyl)- Related Literature

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Additional information on 1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-fluorophenyl)-

Comprehensive Overview of 1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-fluorophenyl)- (CAS No. 111074-43-2)

1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-fluorophenyl)- (CAS No. 111074-43-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a pyrrole core substituted with a cyano group at the 3-position and an amino group at the 2-position, along with a 4-fluorophenyl moiety at the 4-position. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 1H-Pyrrole-3-carbonitrile derivatives is driven by their potential applications in drug discovery. Researchers are actively exploring its role in modulating enzymatic activity, especially in targeting diseases like cancer and inflammatory disorders. The presence of the fluorophenyl group enhances the compound's metabolic stability and binding affinity, making it a promising candidate for further optimization. Recent studies have highlighted its utility in fragment-based drug design, where its scaffold serves as a versatile building block for combinatorial chemistry.

From an industrial perspective, the demand for 2-amino-4-(4-fluorophenyl)-1H-pyrrole-3-carbonitrile is rising due to its compatibility with green chemistry principles. Manufacturers are adopting solvent-free or catalytic methods to synthesize this compound, aligning with the global push for sustainable chemical processes. Analytical techniques such as HPLC and NMR are routinely employed to ensure high purity, which is critical for its use in precision medicine applications.

In the context of user search trends, queries like "synthesis of 1H-Pyrrole-3-carbonitrile derivatives" and "biological activity of fluorophenyl-substituted pyrroles" reflect the compound's relevance in academic and industrial settings. Additionally, discussions on platforms like ResearchGate often focus on its structure-activity relationship (SAR), a hot topic in medicinal chemistry. The compound's CAS No. 111074-43-2 is frequently searched in chemical databases, underscoring its importance as a reference material.

Future research directions for 1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-fluorophenyl)- may include its integration into AI-driven drug discovery pipelines. Machine learning models are increasingly used to predict the bioactivity of such scaffolds, accelerating lead optimization. Furthermore, its potential in crop protection formulations is being investigated, as agrochemical companies seek novel modes of action to address pesticide resistance.

In summary, 1H-Pyrrole-3-carbonitrile, 2-amino-4-(4-fluorophenyl)- represents a multifaceted compound with broad applicability. Its structural elegance and functional diversity position it at the forefront of innovation in life sciences. As research progresses, this molecule is poised to play a pivotal role in addressing unmet medical and agricultural challenges.